Cas no 1251572-45-8 (N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251572-45-8
• MF: C₂₂H₂₁FN₄O₃
• MW: 408.425548315048
• CID: 5396494
• Update Time: 2025-06-08

N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluorophenyl)methyl]-4-[[3-(4-morpholinyl)-2-pyrazinyl]oxy]benzamide
• N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C22H21FN4O3/c23-19-4-2-1-3-17(19)15-26-21(28)16-5-7-18(8-6-16)30-22-20(24-9-10-25-22)27-11-13-29-14-12-27/h1-10H,11-15H2,(H,26,28)
• InChI Key： PNPRFWBSBJQKMN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1F)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.8±55.0 °C(Predicted)
• pka: 13.26±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

N-[(2-Fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251572-45-8): An Overview of a Promising Compound in Medicinal Chemistry

N-[(2-Fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251572-45-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FLPMB for brevity, belongs to a class of molecules known for their unique pharmacological properties and structural complexity. The compound's structure features a benzamide moiety linked to a morpholinopyrazine scaffold, which is functionalized with a fluorinated phenyl group. This intricate architecture contributes to its diverse biological activities and makes it an intriguing candidate for further research and development.

The chemical structure of N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide is characterized by the presence of several key functional groups. The benzamide moiety is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The morpholinopyrazine scaffold, on the other hand, provides a rigid and planar structure that can facilitate specific binding interactions. The fluorinated phenyl group adds an additional layer of complexity, influencing the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in these conditions, potentially slowing down disease progression and alleviating symptoms.

In addition to its neuroprotective properties, N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide has also been investigated for its anti-inflammatory effects. Inflammatory processes are central to many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide has been extensively studied to ensure its suitability for therapeutic use. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery.

Safety and toxicity assessments are essential components of drug development, and N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide has undergone rigorous testing in this regard. In vitro and in vivo studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

The structural versatility of N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide also makes it an attractive target for chemical modifications aimed at enhancing its therapeutic efficacy. Researchers are actively exploring various derivatives of this compound to optimize its pharmacological properties and broaden its therapeutic applications. For instance, modifications to the fluorinated phenyl group or the morpholinopyrazine scaffold can lead to compounds with improved potency or selectivity.

In conclusion, N-[(2-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251572-45-8) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments in various medical fields.